Cas no 380629-72-1 (tert-Butyl (5-nitrobenzo[d]isoxazol-3-yl)carbamate)

• Product Name: tert-Butyl (5-nitrobenzo[d]isoxazol-3-yl)carbamate
• CAS No: 380629-72-1
• MF: C₁₂H₁₃N₃O₅
• MW: 279.248722791672
• CID: 1081332
• PubChem ID: 71748363
• Update Time: 2025-04-20

tert-Butyl (5-nitrobenzo[d]isoxazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-nitrobenzo[d]isoxazol-3-yl)carbamate
• tert-butyl 5-nitrobenzo[d]isoxazol-3-ylcarbamate
• tert-butyl N-(5-nitro-1,2-benzoxazol-3-yl)carbamate
• (5-Nitro-1,2-benzisoxazol-3-yl)carbamic acid 1,1-dimethyl ethyl ester
• A913060
• 380629-72-1
• tert-Butyl (5-nitro-1,2-benzoxazol-3-yl)carbamate
• DTXSID10857481
• tert-Butyl(5-nitrobenzo[d]isoxazol-3-yl)carbamate
• DA-42597

• MDL： MFCD11111835
• Inchi： 1S/C12H13N3O5/c1-12(2,3)19-11(16)13-10-8-6-7(15(17)18)4-5-9(8)20-14-10/h4-6H,1-3H3,(H,13,14,16)
• InChI Key： OTINQIFCOFSFII-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=C(C=CC=2ON=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.08600
• Monoisotopic Mass: 279.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.18000
• LogP: 3.67920

tert-Butyl (5-nitrobenzo[d]isoxazol-3-yl)carbamate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles